Cas no 1261906-40-4 (5-Chloro-3-(2-methylthiophenyl)benzoic acid)
1261906-40-4 structure
Product Name:5-Chloro-3-(2-methylthiophenyl)benzoic acid
CAS No:1261906-40-4
MF:C14H11ClO2S
MW:278.753941774368
MDL:MFCD18320475
CID:2762603
PubChem ID:53226377
Update Time:2025-04-21
5-Chloro-3-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-5-(2-methylsulfanylphenyl)benzoic acid
- MFCD18320475
- 5-CHLORO-3-(2-METHYLTHIOPHENYL)BENZOIC ACID
- 5-Chloro-3-(2-methylthiophenyl)benzoic acid, 95%
- 1261906-40-4
- 5-Chloro-3-(2-methylthiophenyl)benzoic acid
-
- MDL: MFCD18320475
- Inchi: 1S/C14H11ClO2S/c1-18-13-5-3-2-4-12(13)9-6-10(14(16)17)8-11(15)7-9/h2-8H,1H3,(H,16,17)
- InChI Key: QSSSFSDBIDBRDA-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=CC=1SC
Computed Properties
- Exact Mass: 278.0168285Da
- Monoisotopic Mass: 278.0168285Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 62.6Ų
5-Chloro-3-(2-methylthiophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB327655-5 g |
5-Chloro-3-(2-methylthiophenyl)benzoic acid, 95%; . |
1261906-40-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB327655-5g |
5-Chloro-3-(2-methylthiophenyl)benzoic acid, 95%; . |
1261906-40-4 | 95% | 5g |
€1159.00 | 2025-02-21 |
5-Chloro-3-(2-methylthiophenyl)benzoic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
1261906-40-4 (5-Chloro-3-(2-methylthiophenyl)benzoic acid) Related Products
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- 62176-39-0(Benzoic acid, 5-chloro-2-(methylthio)-)
- 50900-45-3(Benzoic acid, 2-[(3,4-dichlorophenyl)thio]-)
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- 104647-41-8(2-(2-carboxyphenylthio)-4-chlorobenzoic acid)
- 74053-17-1(2-(2-carboxyphenylthio)-5-chlorobenzoic acid)
- 51762-81-3(1,4-Benzenedicarboxylic acid, 2-[(4-chlorophenyl)thio]-)
- 13421-07-3(Benzoic acid, 4-chloro-2-(phenylthio)-)
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